Cas no 1092302-30-1 (6-(2-Aminoethyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol
• CAS No: 1092302-30-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD19254123
• CID: 1087941
• PubChem ID: 135929318
• Update Time: 2025-06-09

6-(2-Aminoethyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol
• 6-(2-Aminoethyl)-2-methyl-4(1H)-pyrimidinone
• BS-37190
• EN300-2843563
• AKOS017405602
• AKOS006306622
• SB57061
• G50324
• 4-(2-aminoethyl)-2-methyl-1H-pyrimidin-6-one
• 6-(2-aminoethyl)-2-methyl-4-pyrimidinol
• 1092302-30-1

• MDL： MFCD19254123
• Inchi： 1S/C7H11N3O/c1-5-9-6(2-3-8)4-7(11)10-5/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： JMPZLHXAOVMOHR-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCN)N=C(C)N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol

Introduction to 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol (CAS No. 1092302-30-1)

6-(2-Aminoethyl)-2-methylpyrimidin-4-ol (CAS No. 1092302-30-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are fundamental building blocks in nucleic acids and are widely studied for their diverse biological activities.

The structure of 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol features a pyrimidine ring with a methyl group at the 2-position and an aminoethyl substituent at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development efforts.

Recent studies have highlighted the potential of 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol in several therapeutic areas. One notable application is its role as a neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have demonstrated that this compound can modulate key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol has been extensively studied to ensure its suitability for therapeutic use. Data from animal models indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects with minimal dosing frequency.

Safety is a critical consideration in the development of any new pharmaceutical agent. Toxicological studies have shown that 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical trials. These findings support its potential for further clinical evaluation.

The mechanism of action of 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol is multifaceted. It has been shown to interact with specific receptors and enzymes involved in cellular signaling pathways. For instance, it can bind to G-protein coupled receptors (GPCRs) and modulate their activity, leading to downstream effects on gene expression and cellular function. Additionally, the compound can inhibit certain kinases, such as JNK and p38 MAPK, which are key regulators of stress responses and inflammation.

Clinical trials are currently underway to evaluate the efficacy and safety of 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to neurodegenerative diseases and inflammatory conditions. These findings have generated considerable interest among researchers and clinicians alike.

In conclusion, 6-(2-Aminoethyl)-2-methylpyrimidin-4-ol (CAS No. 1092302-30-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in the treatment of neurodegenerative diseases, inflammatory disorders, and other conditions where oxidative stress plays a critical role. As research continues to advance, it is anticipated that this compound will contribute significantly to the advancement of medical science and patient care.